![molecular formula C21H40O2 B8260481 Methyl cis-5-eicosenoate](/img/structure/B8260481.png)
Methyl cis-5-eicosenoate
Overview
Description
Methyl cis-5-eicosenoate is a useful research compound. Its molecular formula is C21H40O2 and its molecular weight is 324.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biochemical Studies
Methyl cis-5-eicosenoate and similar compounds have been utilized in biochemical studies involving mixed substrates. For example, Richter, Mukherjee, and Weber (1978) described methods for preparing monounsaturated fatty acids, including methyl trans- and cis-eicosenoates, as mixed substrates in biochemical research. These compounds can be used to study various biochemical processes and reactions (Richter, Mukherjee, & Weber, 1978).
Immunotherapy and Vaccine Adjuvants
In immunotherapy, derivatives of this compound have been explored for their immune-stimulatory effects. A study by Alqarni et al. (2019) synthesized Methyl cis-11-eicosenoate to investigate its potential use as an immune system stimulator and vaccine adjuvant. This compound, along with others derived from bee venom, showed promising results in triggering the immune system, suggesting potential applications in vaccine development (Alqarni et al., 2019).
Nutritional and Metabolic Studies
This compound has also been analyzed for its distribution in various marine fishes, which has implications for nutritional and metabolic studies. Senarath et al. (2017) investigated the occurrence and distribution of cis-eicosenoic acid positional isomers in fishes from different oceans. Understanding the distribution of such fatty acids in marine life is crucial for studies on human nutrition and metabolism (Senarath et al., 2017).
Biophysical and Thermotropic Studies
The biophysical properties of this compound esters have been studied for their unique thermotropic behaviors. Chang and Rothfus (1996) explored the thermotropic phases of Methyl cis-5-eicosenoic and Methyl cis-11-eicosenoic acids, revealing their potential in understanding phase transitions and molecular motion at different temperatures. Such studies are important in the field of material science and biophysics (Chang & Rothfus, 1996).
Properties
IUPAC Name |
methyl (Z)-icos-5-enoate | |
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InChI |
InChI=1S/C21H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h16-17H,3-15,18-20H2,1-2H3/b17-16- | |
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InChI Key |
DCELZGFMHKOOJH-MSUUIHNZSA-N | |
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Canonical SMILES |
CCCCCCCCCCCCCCC=CCCCC(=O)OC | |
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Isomeric SMILES |
CCCCCCCCCCCCCC/C=C\CCCC(=O)OC | |
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Molecular Formula |
C21H40O2 | |
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Molecular Weight |
324.5 g/mol | |
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